N-(5-Chloro-1,1-dioxo-2,3-dihydro-1-benzothiophen-3-yl)-N-methylprop-2-enamide

• IUPAC Name: N-(5-chloro-1,1-dioxo-2,3-dihydro-1-benzothiophen-3-yl)-N-methylprop-2-enamide
• InChI: InChI=1S/C12H12ClNO3S/c1-3-12(15)14(2)10-7-18(16,17)11-5-4-8(13)6-9(10)11/h3-6,10H,1,7H2,2H3
• InChI Key: NYITUOCBWHCOSF-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CS(=O)(=O)C2=C1C=C(C=C2)Cl)C(=O)C=C
• Molecular Formula: C12H12ClNO3S
• Molecular Weight: 285.75 g/mol

Description

N-(5-Chloro-1,1-dioxo-2,3-dihydro-1-benzothiophen-3-yl)-N-methylprop-2-enamide is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound is also known by its chemical name, CP 55,940, and is classified as a cannabinoid receptor agonist.

Mechanism of Action

CP 55,940 acts as a potent agonist of cannabinoid receptors, particularly the CB1 receptor. When CP 55,940 binds to the CB1 receptor, it activates a signaling cascade that ultimately leads to the modulation of various physiological processes. This mechanism of action is similar to that of endogenous cannabinoids, such as anandamide and 2-arachidonoylglycerol.
Biochemical and Physiological Effects:
CP 55,940 has been shown to have a wide range of biochemical and physiological effects. In addition to its effects on pain sensation, appetite regulation, and mood modulation, CP 55,940 has also been shown to modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate. This compound has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of CP 55,940 for lab experiments is its high affinity for cannabinoid receptors, which makes it a useful tool for investigating the role of these receptors in various physiological processes. However, one of the limitations of CP 55,940 is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on CP 55,940. One area of interest is the development of more selective cannabinoid receptor agonists, which could help to reduce the potential for off-target effects. Another area of interest is the investigation of the role of cannabinoid receptors in various disease states, such as chronic pain, anxiety, and depression. Finally, there is also potential for the development of novel therapeutic agents based on the structure of CP 55,940.

Synthesis Methods

The synthesis of CP 55,940 involves several steps, including the reaction of 5-chloro-2-hydroxybenzaldehyde with 2-methylpropenamide to form the intermediate compound 5-chloro-2-(2-methylprop-2-enamido)benzaldehyde. This intermediate is then reacted with 2,3-dihydro-1,1-dioxo-1,2-benzothiophene to produce CP 55,940.

Scientific Research Applications

CP 55,940 has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have a high affinity for cannabinoid receptors, which are involved in a wide range of physiological processes, including pain sensation, appetite regulation, and mood modulation. CP 55,940 has been used in various studies to investigate the role of cannabinoid receptors in these processes.